Cas no 1033434-50-2 (2-(trifluoromethyl)-Imidazo[1,2-a]pyridine-8-carboxaldehyde)

2-(trifluoromethyl)-Imidazo[1,2-a]pyridine-8-carboxaldehyde structure
1033434-50-2 structure
Product Name:2-(trifluoromethyl)-Imidazo[1,2-a]pyridine-8-carboxaldehyde
CAS No:1033434-50-2
MF:C9H5F3N2O
MW:214.144012212753
CID:1096929
PubChem ID:46206054
Update Time:2025-04-20

2-(trifluoromethyl)-Imidazo[1,2-a]pyridine-8-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(trifluoromethyl)-Imidazo[1,2-a]pyridine-8-carboxaldehyde
    • 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carbaldehyde
    • IMidazo[1,2-a]pyridine-8-carboxaldehyde, 2-(trifluoroMethyl)-
    • 1033434-50-2
    • 2-Trifluoromethylimidazo[1,2-a]pyridine-8-carbaldehyde
    • SCHEMBL2317584
    • Inchi: 1S/C9H5F3N2O/c10-9(11,12)7-4-14-3-1-2-6(5-15)8(14)13-7/h1-5H
    • InChI Key: CDXDULYMBFGRBU-UHFFFAOYSA-N
    • SMILES: FC(C1=CN2C=CC=C(C=O)C2=N1)(F)F

Computed Properties

  • Exact Mass: 214.035397g/mol
  • Monoisotopic Mass: 214.035397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 214.14g/mol
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.4Ų
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